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Compound of Interest

Compound Name: Cyclic mkey tfa

Cat. No.: B15611048

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclic MKEY TFA is a synthetic cyclic peptide that has emerged as a potent and specific
inhibitor of the CXCL4 (platelet factor 4) and CCL5 (RANTES) heterodimer formation. This
interaction is a key driver of inflammatory cell recruitment in various pathological conditions. By
disrupting this heterodimerization, Cyclic MKEY TFA demonstrates significant therapeutic
potential in preclinical models of atherosclerosis, abdominal aortic aneurysm, and stroke. This
technical guide provides a comprehensive overview of the structure, sequence, and biological
activity of Cyclic MKEY TFA, including detailed experimental protocols and a summary of key
gquantitative data.

Structure and Sequence of Cyclic MKEY TFA

Cyclic MKEY TFA is a 22-amino acid cyclic peptide. The "TFA" designation refers to
trifluoroacetic acid, a counterion commonly used in the purification of synthetic peptides.

Amino Acid Sequence: Cys-Lys-Glu-Tyr-Phe-Tyr-Thr-Ser-Ser-Lys-Ser-Ser-Asn-Leu-Ala-Val-Val-
Phe-Val-Thr-Arg-Cys.[1]

Molecular Formula: C114H171F3N28036S2
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Structure: The peptide is cyclized via a disulfide bond between the two cysteine residues at
positions 1 and 22. This cyclization is crucial for its biological activity.

Below is a 2D representation of the cyclic structure of the MKEY peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15611048#cyclic-mkey-tfa-structure-and-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15611048?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2075-1729/15/11/1656
https://www.benchchem.com/product/b15611048#cyclic-mkey-tfa-structure-and-sequence
https://www.benchchem.com/product/b15611048#cyclic-mkey-tfa-structure-and-sequence
https://www.benchchem.com/product/b15611048#cyclic-mkey-tfa-structure-and-sequence
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

